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For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting inter-laboratory comparisons of Barium-135
(¹³⁵Ba) isotope standards. While a dedicated, large-scale inter-laboratory comparison for ¹³⁵Ba

standards has not been extensively published, this document outlines the critical experimental

protocols, data presentation standards, and analytical methodologies necessary for such a

study. The information herein is synthesized from established methods in barium isotope

analysis to ensure a robust and objective comparison of ¹³⁵Ba standard performance.

Introduction to Barium-135 Isotope Standards
Barium-135 is a stable isotope of barium with a natural abundance of approximately 6.59%[1]

[2][3]. Enriched ¹³⁵Ba materials are utilized in a variety of scientific applications, including as

tracers in geological and environmental studies, and for nuclear magnetic resonance (NMR)

studies[2]. In mass spectrometry, ¹³⁵Ba is often used in double-spike techniques to correct for

instrumental mass fractionation, enabling high-precision isotope ratio measurements[4][5].

Given the critical role of these standards, ensuring their isotopic purity and accurate

certification is paramount. An inter-laboratory comparison is the most effective way to validate

the certified values of commercial and in-house standards and to assess the proficiency of

laboratories in performing high-precision barium isotope analysis.
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Commercially Available Barium-135 Isotope
Standards
A crucial first step in any inter-laboratory comparison is the selection of well-characterized

standards. Several vendors supply ¹³⁵Ba isotope standards, typically in the form of barium

carbonate (¹³⁵BaCO₃) or barium nitrate (¹³⁵Ba(NO₃)₂)[2][3][6][7][8][9]. The table below

summarizes some of the available standards. Laboratories participating in a comparison should

ideally analyze the same batches of these standards to minimize variability.

Supplier Product Name Chemical Form

Isotopic

Enrichment

(atom %)

Notes

American

Elements

Barium-135

Nitrate Isotope
¹³⁵Ba(NO₃)₂ Not specified

Available in

various

grades[6].

Barium-135

Carbonate

Isotope

¹³⁵BaCO₃ > 92%

Generally

immediately

available[8][9].

Cambridge

Isotope

Laboratories, Inc.

Barium-135

carbonate
¹³⁵BaCO₃ ≥ 92%

Chemical purity

of 98%[7][8].

National Isotope

Development

Center (NIDC)

Barium-135

Carbonate,

Chloride, Metal

Solid, Nitrate

78-93%

Other isotopic

abundances and

chemical forms

may be available

on request[3].

BuyIsotope.com
Barium-135

carbonate
¹³⁵BaCO₃ Not specified

Available for

order[2].

Experimental Protocols for Comparison
To ensure comparability of results across different laboratories, it is essential to follow

standardized experimental protocols. The following sections detail the key steps for the
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analysis of ¹³⁵Ba isotope standards, primarily focusing on Multi-Collector Inductively Coupled

Plasma Mass Spectrometry (MC-ICP-MS), a common high-precision technique[4][5].

Sample Preparation
Accurate sample preparation is critical to avoid contamination and isotopic fractionation.

Protocol for Dissolution of Barium Carbonate Standards:

Weigh an appropriate amount of the ¹³⁵BaCO₃ standard in a clean laboratory vessel.

Add a high-purity dilute acid, such as 2% HNO₃, dropwise until the carbonate is completely

dissolved.

Gently heat the solution at a low temperature (e.g., 60 °C) to ensure complete dissolution

and to remove any dissolved CO₂.

Dilute the final solution to the desired concentration for analysis using high-purity 2% HNO₃.

Protocol for Dilution of Barium Nitrate Standards:

If the standard is in solid form, dissolve it in high-purity water or dilute HNO₃ following a

similar procedure as for the carbonate.

If the standard is a solution, perform serial dilutions using high-purity 2% HNO₃ to achieve

the target concentration for MC-ICP-MS analysis.

Chemical Purification (Optional but Recommended)
Even high-purity standards can contain trace-level isobaric interferences (elements with

isotopes of the same mass as barium isotopes) from elements like Xenon (Xe), Lanthanum

(La), and Cerium (Ce)[5][10]. A chemical purification step can help to minimize these

interferences.

Single Column Cation Exchange Chromatography: A widely used method involves cation

exchange chromatography to separate Ba from potential matrix elements and isobaric

interferences[5][11][12][13].
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Sample Preparation Cation Exchange Chromatography Analysis

Dissolve Ba Standard Add Double Spike (optional) Load Sample onto Column Elute Matrix Elements
(e.g., with 2.5 N HCl)

Elute Barium
(e.g., with 2.0 N HNO3) Evaporate Ba Fraction Redissolve in 2% HNO3 Analyze by MC-ICP-MS

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Planning and Preparation

Phase 2: Analysis

Phase 3: Data Compilation and Evaluation

Phase 4: Reporting

Select Ba-135 Standards

Develop Standardized Protocol

Distribute Samples to Labs

Laboratories Perform Analysis

Submit Data to Coordinator

Statistical Analysis (e.g., Z-scores)

Evaluate Laboratory and Standard Performance

Publish Comparison Report

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b089191?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089191?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

